Cas no 2138528-55-7 (2-(2-methylazetidin-1-yl)quinazoline-6-carboxylic acid)

• Product Name: 2-(2-methylazetidin-1-yl)quinazoline-6-carboxylic acid
• CAS No: 2138528-55-7
• MF: C₁₃H₁₃N₃O₂
• MW: 243.261222600937
• CID: 5941758
• PubChem ID: 165494317
• Update Time: 2025-06-11

2-(2-methylazetidin-1-yl)quinazoline-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylazetidin-1-yl)quinazoline-6-carboxylic acid
• EN300-1162435
• 2138528-55-7

• Inchi： 1S/C13H13N3O2/c1-8-4-5-16(8)13-14-7-10-6-9(12(17)18)2-3-11(10)15-13/h2-3,6-8H,4-5H2,1H3,(H,17,18)
• InChI Key： DRPYSUOAORCCOI-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=C(C=1)C=NC(=N2)N1CCC1C)=O

Computed Properties

• Exact Mass: 243.100776666g/mol
• Monoisotopic Mass: 243.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.3Ų

Additional information on 2-(2-methylazetidin-1-yl)quinazoline-6-carboxylic acid

Introduction to 2-(2-methylazetidin-1-yl)quinazoline-6-carboxylic acid (CAS No. 2138528-55-7)

2-(2-methylazetidin-1-yl)quinazoline-6-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2138528-55-7, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its structural complexity and its potential applications in drug discovery and development. The presence of both azetidine and quinazoline moieties in its structure imparts unique chemical and biological properties, making it a valuable scaffold for designing novel therapeutic agents.

The compound belongs to a class of heterocyclic derivatives that have been extensively studied for their pharmacological activities. The quinazoline core is particularly well-known for its role in various bioactive molecules, including anticancer, antiviral, and anti-inflammatory agents. In contrast, the azetidine ring introduces a cyclic amine functionality, which can participate in hydrogen bonding interactions and influence the overall binding affinity of the molecule to biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of hybrid molecules that combine multiple pharmacophoric elements. 2-(2-methylazetidin-1-yl)quinazoline-6-carboxylic acid exemplifies this trend, as it integrates both azetidine and quinazoline moieties into a single framework. This structural design allows for fine-tuning of physicochemical properties such as solubility, permeability, and metabolic stability, which are critical factors in drug development.

The synthesis of 2-(2-methylazetidin-1-yl)quinazoline-6-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the azetidine ring typically involves cyclization reactions, while the quinazoline moiety is often constructed through condensation or cyclization processes. Advances in synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis, have enabled more efficient and scalable production of this compound.

In terms of biological activity, preliminary studies on derivatives of 2-(2-methylazetidin-1-yl)quinazoline-6-carboxylic acid have shown promising results in various disease models. For instance, modifications to the quinazoline core have been explored for their potential anticancer effects, while the azetidine ring has been investigated for its role in modulating enzyme activity. These findings suggest that 2-(2-methylazetidin-1-yl)quinazoline-6-carboxylic acid itself may exhibit similar or even enhanced pharmacological properties when further optimized.

The compound's structural features also make it a versatile intermediate for generating libraries of analogs. By systematically varying substituents on the azetidine or quinazoline rings, researchers can explore a wide range of biological activities. This approach is particularly valuable in high-throughput screening campaigns, where large numbers of compounds are rapidly tested for efficacy against specific targets.

From a computational chemistry perspective, molecular modeling techniques have been employed to understand the interactions between 2-(2-methylazetidin-1-yl)quinazoline-6-carboxylic acid and potential biological targets. These studies help predict binding affinities, identify key interaction sites, and guide structural modifications to improve drug-like properties. The integration of experimental data with computational predictions provides a powerful framework for rational drug design.

The pharmaceutical industry has shown increasing interest in developing novel therapeutics based on heterocyclic scaffolds like quinazoline and азетидин. The combination of these motifs offers a rich chemical space for discovering new drugs with improved efficacy and reduced side effects. As research continues to uncover new biological functions and synthetic strategies, compounds like 2-(2-methylazetidin-1-yl)quinazoline-6-carboxylic acid are likely to play an important role in future drug development efforts.

In conclusion, 2-(2-methylazetidin-1-yl)quinazoline-6-carboxylic acid (CAS No. 2138528-55-7) is a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique combination of azetidine and quinazoline moieties provides a versatile platform for designing novel therapeutic agents. Ongoing research into its synthesis, biological activity, and drug-like properties continues to expand our understanding of this promising chemical entity.